Cas no 1343890-63-0 (2-(ethylamino)-4-(1H-1,2,4-triazol-1-yl)butanoic acid)

• Product Name: 2-(ethylamino)-4-(1H-1,2,4-triazol-1-yl)butanoic acid
• CAS No: 1343890-63-0
• MF: C₈H₁₄N₄O₂
• MW: 198.222361087799
• CID: 6360261
• PubChem ID: 63040875
• Update Time: 2025-06-11

2-(ethylamino)-4-(1H-1,2,4-triazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(ethylamino)-4-(1H-1,2,4-triazol-1-yl)butanoic acid
• AKOS012340375
• EN300-1123718
• 1343890-63-0

• Inchi： 1S/C8H14N4O2/c1-2-10-7(8(13)14)3-4-12-6-9-5-11-12/h5-7,10H,2-4H2,1H3,(H,13,14)
• InChI Key： DXVAQMFFHFPDDC-UHFFFAOYSA-N
• SMILES： OC(C(CCN1C=NC=N1)NCC)=O

Computed Properties

• Exact Mass: 198.11167570g/mol
• Monoisotopic Mass: 198.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 80Ų

Additional information on 2-(ethylamino)-4-(1H-1,2,4-triazol-1-yl)butanoic acid

2-(ethylamino)-4-(1H-1,2,4-triazol-1-yl)butanoic acid (CAS No. 1343890-63-0): An Overview of Its Structure, Properties, and Applications

2-(ethylamino)-4-(1H-1,2,4-triazol-1-yl)butanoic acid (CAS No. 1343890-63-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of amino acids with a triazole ring, which confers it with a range of interesting properties and applications.

The molecular structure of 2-(ethylamino)-4-(1H-1,2,4-triazol-1-yl)butanoic acid consists of a butanoic acid backbone with an ethylamino group at the second carbon and a 1H-1,2,4-triazole ring at the fourth carbon. The presence of these functional groups imparts the molecule with both hydrophilic and hydrophobic characteristics, making it highly versatile in various chemical and biological contexts.

Recent studies have highlighted the potential of 2-(ethylamino)-4-(1H-1,2,4-triazol-1-yl)butanoic acid as a lead compound for the development of novel therapeutic agents. One notable area of research is its activity as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of certain kinases, which are key targets in cancer therapy.

In addition to its enzymatic inhibition properties, 2-(ethylamino)-4-(1H-1,2,4-triazol-1-yl)butanoic acid has shown promise in modulating cellular signaling pathways. Research conducted by a team at the University of California revealed that this compound can interfere with the activation of specific receptors involved in inflammation and immune responses. This finding suggests potential applications in the treatment of inflammatory diseases and autoimmune disorders.

The pharmacokinetic properties of 2-(ethylamino)-4-(1H-1,2,4-triazol-1-yl)butanoic acid have also been extensively studied. A comprehensive analysis published in the European Journal of Pharmaceutical Sciences indicated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

In terms of safety and toxicity, preliminary studies have shown that 2-(ethylamino)-4-(1H-1,2,4-triazol-1-yl)butanoic acid has a relatively low toxicity profile when administered at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects. Ongoing clinical trials are currently evaluating its safety and efficacy in human subjects.

The synthesis of 2-(ethylamino)-4-(1H-1,2,4-triazol-1-yl)butanoic acid has been optimized using various methodologies to improve yield and purity. One commonly used approach involves the reaction of 4-bromobutanoic acid with ethylamine followed by coupling with 1H-1,2,4-triazole under appropriate conditions. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale for both research and commercial purposes.

Beyond its direct applications as a therapeutic agent, 2-(ethylamino)-4-(1H-1,2,4-triazol-1-yl)butanoic acid has also found use as a building block in the synthesis of more complex molecules. Its unique structure makes it an attractive starting material for the development of new drugs with enhanced potency and selectivity.

In conclusion, 2-(ethylamino)-4-(1H-1,2,4-triazol-1-yl)butanoic acid (CAS No. 1343890-63-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an important molecule for further investigation and development. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely to play an increasingly significant role in the discovery and design of new therapeutic agents.